Cas no 112157-31-0 (Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)-)

Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)- structure
112157-31-0 structure
Product Name:Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)-
CAS No:112157-31-0
MF:C13H25NO3S
MW:275.407502889633
CID:1199830
Update Time:2024-08-05

Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)- Chemical and Physical Properties

Names and Identifiers

    • Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)-
    • Ethanethioic acid, S-[(2S)-2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester
    • Inchi: 1S/C13H25NO3S/c1-9(2)7-11(8-18-10(3)15)14-12(16)17-13(4,5)6/h9,11H,7-8H2,1-6H3,(H,14,16)/t11-/m0/s1
    • InChI Key: MONQIJAILIYXNZ-NSHDSACASA-N
    • SMILES: C(SC[C@@H](NC(OC(C)(C)C)=O)CC(C)C)(=O)C

Computed Properties

  • Exact Mass: 275.15565

Experimental Properties

  • Density: 1.030±0.06 g/cm3(Predicted)
  • Melting Point: 51 °C
  • Boiling Point: 366.5±25.0 °C(Predicted)
  • PSA: 55.4
  • pka: 11.93±0.46(Predicted)
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